1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(4-acetylphenyl)azetidine-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-1-(6-imidazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C19H18N6O2/c1-13(26)14-2-4-16(5-3-14)23-19(27)15-9-25(10-15)18-8-17(21-11-22-18)24-7-6-20-12-24/h2-8,11-12,15H,9-10H2,1H3,(H,23,27)
• InChI Key: YKBIKVHYJKCQBB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2CN(C2)C3=NC=NC(=C3)N4C=CN=C4
• Molecular Formula: C19H18N6O2
• Molecular Weight: 362.4 g/mol

Description

1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(4-acetylphenyl)azetidine-3-carboxamide, commonly known as AZD-9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI). It is a promising anti-cancer drug that has shown significant efficacy in the treatment of non-small cell lung cancer (NSCLC) patients with EGFR T790M mutation.

Scientific Research Applications

Imidazole Compounds in Scientific Research

Imidazole compounds are a class of heterocyclic aromatic organic compounds that include two nitrogen atoms at nonadjacent positions in the ring. These compounds are of significant interest in scientific research due to their versatile applications, including their role in pharmaceuticals, agriculture, and materials science.

Pharmaceutical Research

Imidazole derivatives are extensively explored for their therapeutic potential. They are known for their antimicrobial, antifungal, and anticancer activities. For example, imidazole carboxamide (DTIC) has been used in chemotherapy for treating melanoma, demonstrating its importance in oncology research. Studies on DTIC's regional and systemic toxicity and complications during treatment provide crucial insights into its efficacy and safety profiles, which are vital for developing new therapeutic agents (Didolkar et al., 1986).

Agricultural Applications

In agriculture, imidazole derivatives are found in pesticides and fungicides, playing a crucial role in crop protection. The environmental exposure and potential neurotoxic effects of organophosphorus and pyrethroid compounds, which are classes of insecticides that sometimes include imidazole structures, have been studied to understand their impact on human health, especially in children (Babina et al., 2012).

Microbial Interactions

Recent research has also focused on the interaction between microbial metabolites and host metabolism, where compounds like imidazole propionate, produced by gut microbiota, have been shown to impair insulin signaling, highlighting the complex interplay between diet, microbiota, and metabolic diseases like type 2 diabetes (Koh et al., 2018).